Cas no 1326926-93-5 (5-[(4-tert-butylphenyl)methyl]-2-(4-fluorophenyl)-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one)

• Product Name: 5-[(4-tert-butylphenyl)methyl]-2-(4-fluorophenyl)-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one
• CAS No: 1326926-93-5
• MF: C₂₂H₂₁FN₄O
• MW: 376.426748037338
• CID: 5324023
• Update Time: 2025-06-26

5-[(4-tert-butylphenyl)methyl]-2-(4-fluorophenyl)-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-[(4-tert-butylphenyl)methyl]-2-(4-fluorophenyl)pyrazolo[1,5-d][1,2,4]triazin-4-one
• 5-[(4-tert-butylphenyl)methyl]-2-(4-fluorophenyl)-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one

• Inchi： 1S/C22H21FN4O/c1-22(2,3)17-8-4-15(5-9-17)13-26-21(28)20-12-19(25-27(20)14-24-26)16-6-10-18(23)11-7-16/h4-12,14H,13H2,1-3H3
• InChI Key： VDDIRTUBNNAMQN-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(C(C)(C)C)C=C2)C(=O)C2=CC(C3=CC=C(F)C=C3)=NN2C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-[(4-tert-butylphenyl)methyl]-2-(4-fluorophenyl)-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one

5-[(4-tert-butylphenyl)methyl]-2-(4-fluorophenyl)-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one: A Comprehensive Overview

The compound with CAS No. 1326926-93-5, known as 5-[(4-tert-butylphenyl)methyl]-2-(4-fluorophenyl)-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-4-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials. The pyrazolo[1,5-d][1,2,4]triazinone core of this molecule is a key structural element that contributes to its intriguing properties.

Recent studies have highlighted the importance of pyrazolo[1,5-d][1,2,4]triazinone derivatives in modulating biological systems. The integration of a tert-butylphenyl group at the 5-position and a fluorophenyl group at the 2-position introduces significant steric and electronic effects. These substituents not only enhance the molecule's stability but also influence its bioavailability and pharmacokinetic properties. The tert-butylphenyl group, in particular, has been shown to improve lipophilicity, which is crucial for drug absorption and distribution.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazolo[1,5-d][1,2,4]triazinone scaffold. This is followed by functionalization at specific positions to introduce the desired substituents. The introduction of the tert-butylphenylmethyl group involves a nucleophilic substitution or coupling reaction, while the fluorophenyl group is often introduced through a Friedel-Crafts alkylation or similar methodology. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules.

From a pharmacological perspective, this compound has demonstrated promising activity in preclinical models. Its ability to interact with specific biological targets makes it a candidate for therapeutic applications in areas such as oncology and neurodegenerative diseases. For instance, studies have shown that the pyrazolo[1,5-d][1,2,4]triazinone core can modulate kinase activity, which is critical in cancer signaling pathways. The presence of the fluorophenyl group further enhances selectivity by fine-tuning molecular interactions with protein targets.

In addition to its pharmacological potential, this compound has also been explored for its electronic properties. The conjugated system within the pyrazolo[1,5-d][1,2,4]triazinone framework allows for efficient charge transport and optical properties. This makes it a candidate for applications in organic electronics and optoelectronic devices. Recent research has focused on incorporating such molecules into light-emitting diodes (LEDs) and photovoltaic cells to improve device performance.

The development of this compound represents a significant advancement in heterocyclic chemistry. Its unique combination of structural features and functional groups provides a versatile platform for further exploration. As research continues to uncover new applications and mechanisms of action for pyrazolo[1,5-d][1,2,4]triazinone derivatives like CAS No. 1326926-93-5, it is anticipated that this molecule will play an increasingly important role in both medicinal and materials science.